![molecular formula C₁₇H₁₉Cl₂N₃S B145680 11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine dihydrochloride CAS No. 111974-74-4](/img/structure/B145680.png)
11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine dihydrochloride
Overview
Description
“11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine dihydrochloride” is a long-acting drug that has been synthesized as an analog of diazepam . It is a metabolite of Quetiapine, a Benzothiazepine with mixed serotonin and dopamine receptor antagonistic properties used as an antipsychotic .
Synthesis Analysis
The synthesis of “11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine dihydrochloride” involves the reaction of 11-(1-piperazinyl)dibenzo[b,f][1,4]thiazepine or its dihydrochloride salt with 2-(2-chloroethoxy)ethanol in the presence of an inorganic base and water . This process is reported to have a conversion rate of 99.9% in a short time and without any impurities .Molecular Structure Analysis
The molecular formula of “11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine dihydrochloride” is C17H17N3S·2HCl . The molecular weight is 368.32 g/mol . The InChI code is 1S/C17H17N3S.2ClH/c1-3-7-15-13(5-1)17(20-11-9-18-10-12-20)19-14-6-2-4-8-16(14)21-15;;/h1-8,18H,9-12H2;2*1H .Physical And Chemical Properties Analysis
The compound is a pale-yellow solid . It has a melting point of 180-184°C . It is soluble in DMSO, Methanol, and Distilled Water . The compound is stable for 1 year from the date of purchase as supplied. Solutions in DMSO, methanol, or distilled water may be stored at -20°C for up to 3 months .Scientific Research Applications
Antipsychotic Activity
The compound has been synthesized and evaluated for its antipsychotic activity . The study involved the synthesis of 11-(4-aryl-1-piperazinyl)-dibenz[b,f][1,4]oxazepines and their 8-chloro analogues . The results of this research could be significant in the development of new antipsychotic drugs.
C–H Functionalization
Recent advances in the synthesis of piperazines have focused on C–H functionalization . This process involves the modification of carbon atoms in the piperazine ring, which can lead to the creation of new compounds with potentially useful properties .
Drug Discovery
Piperazine ranks as the third most common nitrogen heterocycle in drug discovery . It is prevalent in diverse pharmacological agents with anxiolytic, antiviral, cardioprotective, anticancer, and antidepressant properties . The compound , being a derivative of piperazine, could therefore have potential applications in drug discovery.
Protein Kinase Inhibition
Synthesized oxadiazolopiperazine derivatives, which include the compound , have shown protein kinase inhibition activity . Protein kinases play a crucial role in cell regulation, and their inhibition can be beneficial in treating diseases like cancer .
Synthesis of 1,5-Fused-1,2,3-Triazoles
The compound has been used in the synthesis of 1,5-fused-1,2,3-triazoles . This process involves alkyne–azide 1,3-dipolar cycloaddition, and the resulting triazoles could have various applications in medicinal chemistry .
Improvement of Pharmacological and Pharmacokinetic Profiles
The presence of two nitrogen atoms in the compound improves the pharmacological and pharmacokinetic profiles of drug candidates . These nitrogen atom sites serve as hydrogen bond donors/acceptors, thus tuning the interactions with receptors as well as increasing water solubility and bioavailability .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
6-piperazin-1-ylbenzo[b][1,4]benzothiazepine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3S.2ClH/c1-3-7-15-13(5-1)17(20-11-9-18-10-12-20)19-14-6-2-4-8-16(14)21-15;;/h1-8,18H,9-12H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZQCQHZDUIIKFU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC3=CC=CC=C3SC4=CC=CC=C42.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19Cl2N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60600505 |
Source
|
| Record name | 11-(Piperazin-1-yl)dibenzo[b,f][1,4]thiazepine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60600505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine dihydrochloride | |
CAS RN |
111974-74-4 |
Source
|
| Record name | Norquetiapine dihydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0111974744 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 11-(Piperazin-1-yl)dibenzo[b,f][1,4]thiazepine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60600505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 11-piperazin-1-yldibenzo[b,f][1,4]thiazepine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.128.548 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | NORQUETIAPINE DIHYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7VJ4TC63IL | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(1S,3R,9R,10R,13R,14R,17R)-17-[(2R)-6-Hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-1,3-diol](/img/structure/B145616.png)
